Cas no 226419-18-7 (2-Chloro-6-fluoro-3-nitrobenzonitrile)

• Product Name: 2-Chloro-6-fluoro-3-nitrobenzonitrile
• CAS No: 226419-18-7
• MF: C₇H₂ClFN₂O₂
• MW: 200.55438375473
• CID: 244817
• PubChem ID: 2780119
• Update Time: 2025-04-19

2-Chloro-6-fluoro-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-nitrobenzonitrile
• Benzonitrile,2-chloro-6-fluoro-3-nitro-
• 2-chloro-6-fluoro-3-nitrobenzenecarbonitrile
• MFCD00053834
• XVANGCBQAQNWOS-UHFFFAOYSA-N
• 226419-18-7
• 2-chloro-6-fluoro-3-nitrobenzonitrile, AldrichCPR
• DTXSID00381624
• CS-0336339
• SCHEMBL1749233

• MDL： MFCD00053834
• Inchi： 1S/C7H2ClFN2O2/c8-7-4(3-10)5(9)1-2-6(7)11(12)13/h1-2H
• InChI Key： XVANGCBQAQNWOS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 199.97900
• Monoisotopic Mass: 199.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.56
• Melting Point: 91-93
• Boiling Point: 298.9°Cat760mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.573
• PSA: 69.61000
• LogP: 2.78218

2-Chloro-6-fluoro-3-nitrobenzonitrile Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：